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Compound of Interest

Compound Name:
Methyl 5-bromothiazole-4-

carboxylate

Cat. No.: B1416655 Get Quote

Methyl 5-bromothiazole-4-carboxylate is a highly functionalized heterocyclic compound that

offers three key points for chemical modification: the C2-position, the C4-methyl ester, and the

C5-bromo group. Each site provides a strategic handle for tuning the molecule's

physicochemical properties (e.g., solubility, lipophilicity) and its pharmacodynamic profile (e.g.,

target binding, potency).
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Methyl 5-bromothiazole-4-carboxylate

Key Modification Sites

mol

C2-Position:
Prime site for introducing
 H-bond donors/acceptors

 and aryl groups.

C4-Carboxylate:
Modulation of solubility,
 metabolic stability, and

 target interaction.

C5-Bromo Group:
Acts as a key synthetic handle

 (e.g., for cross-coupling)
 or a halogen bond donor.
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Thiazole-4-Carboxylate Core

C2-Position C5-Position

C4-Position

Amine/Amide
(H-bonding)

Aryl/Heteroaryl
(Hydrophobic/π-π)

Linker to Pyrimidine
(Kinase Inhibition)

Bromo Group
(Halogen Bonding)

Aryl Groups via Coupling
(Increased Potency)

Carboxylic Acid
(Salt Bridge)

Carboxamide
(Solubility/H-bonding)

Dissolve Reactants
(Ethyl Acetoacetate, Thiourea)

Add NBS &
Initiator Reflux 4-6 hours Pour into Ice Water Filter Precipitate Recrystallize Product Characterize

(NMR, MS)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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